Cas no 161723-00-8 ((3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate)

• Product Name: (3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
• CAS No: 161723-00-8
• MF: C₁₄H₂₇N₃O₄
• MW: 301.381883859634
• CID: 137907
• PubChem ID: 11438065
• Update Time: 2025-04-19

(3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
• Carbamic acid,(3R,4R)-3,4-pyrrolidinediylbis-, bis(1,1-dimethylethyl) ester (9CI)
• tert-butyl N-[4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-3-yl]carbamate
• (3R,4R)-3,4-di(N,N-t-butoxycarbonyl)aminopyrrolidine
• (R,R)-3,4-trans-(N-Boc)-diaminopyrrolidine
• Tert-butyl N-[(3R,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-3-yl]carbamate
• trans tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
• (3R,4R)-3,4-Pyrrolidinediylbis-Carbamic Acid Bis(1,1-Dimethylethyl) Ester
• AKOS015910567
• SCHEMBL4643768
• rac-tert-butyl N-[(3R,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidin-3-yl]carbamate
• 161723-00-8
• 206535-20-8
• EN300-366470
• Carbamic acid,(3R,4R)-3,4-pyrrolidinediylbis-,bis(1,1-dimethylethyl)ester(9ci)
• Z2754280230
• Di-tert-butyl (3R,4R)-pyrrolidine-3,4-diyldicarbamate

• Inchi： 1S/C14H27N3O4/c1-13(2,3)20-11(18)16-9-7-15-8-10(9)17-12(19)21-14(4,5)6/h9-10,15H,7-8H2,1-6H3,(H,16,18)(H,17,19)/t9-,10-/m1/s1
• InChI Key： RHCVWDKJCGSONV-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 301.20000
• Monoisotopic Mass: 301.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 88.69000
• LogP: 2.48680